Cas no 874219-36-0 ((3-(Ethoxycarbonyl)-4-fluorophenyl)boronic acid)

(3-(Ethoxycarbonyl)-4-fluorophenyl)boronic acid structure

874219-36-0 structure

Product Name:(3-(Ethoxycarbonyl)-4-fluorophenyl)boronic acid

CAS No:874219-36-0

Molecular Formula:C₉H₁₀BFO₄

Molecular Weight:211.982706546783

MDL:MFCD08061836

CID:706721

PubChem ID:354334447

(3-(Ethoxycarbonyl)-4-fluorophenyl)boronic acid Properties

Names and Identifiers

- (3-Ethoxycarbonyl-4-fluorophenyl)boronic acid
- 3-ETHOXYCARBONYL-4-FLUOROPHENYLBORONIC ACID
- 3-(Ethoxycarbonyl)-4-fluorophenylboronic Acid (contains varying amounts of Anhydride)
- 3-Ethoxycarbonyl-4-fluorobenzeneboronic acid
- 3-(ethoxycarbonyl)-4-fluorophenylboronic acid
- Benzoicacid, 5-borono-2-fluoro-, 1-ethyl ester (9CI)
- 3-(Ethoxycarbonyl)-4-fluorobenzeneboronic Acid (contains varying amounts of Anhydride)
- (3-(ethoxycarbonyl)-4-fluorophenyl)boronic acid
- [3-(ethoxycarbonyl)-4-fluorophenyl]boronic acid
- 3-(Ethoxycarbonyl)-4-fluorobenzeneboronic acid
- KSC495S8R
- Ethyl 5-borono-2-fluorobenzoate
- 1-Ethyl 5-borono-2-fluorobenzoate (ACI)
- 4-fluoro-3-ethoxycarbonylphenylboronic acid
- 4-fluoro-3-(ethoxycarbonyl)phenylboronic acid
- CS-W004016
- SCHEMBL473842
- (3-ethoxycarbonyl-4-fluoro-phenyl)boronic acid
- 874219-36-0
- DB-005506
- 3-ethoxycarbonyl-4-fluoro-phenylboronic acid
- E1187
- AKOS015838802
- DTXSID60647879
- MFCD08061836
- (3-Ethoxycarbonyl-4-fluorophenyl)boronicacid
- YCXMTPOFCTUKTB-UHFFFAOYSA-N
- DS-0916
- +Expand
- MDL： MFCD08061836
- InChIKey： YCXMTPOFCTUKTB-UHFFFAOYSA-N
- Inchi： 1S/C9H10BFO4/c1-2-15-9(12)7-5-6(10(13)14)3-4-8(7)11/h3-5,13-14H,2H2,1H3
- SMILES： O=C(C1C(F)=CC=C(B(O)O)C=1)OCC

Computed Properties

Exact Mass: 212.065617g/mol
Surface Charge: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 4
Monoisotopic Mass: 212.065617g/mol
Monoisotopic Mass: 212.065617g/mol
Topological Polar Surface Area: 66.8Å²
Heavy Atom Count: 15
Complexity: 224
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: -0.31780
PSA: 66.76000
Refractive Index: 1.51
Boiling Point: 373.1°C at 760 mmHg
Melting Point: 149-152
Flash Point: 179.5°C
Density: 1.29

(3-(Ethoxycarbonyl)-4-fluorophenyl)boronic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P004NEP-250mg	(3-Ethoxycarbonyl-4-fluorophenyl)boronic acid	874219-36-0	97%	250mg	$5.00	2024-04-20
A2B Chem LLC	AC16161-250mg	3-Ethoxycarbonyl-4-fluorophenylboronic acid	874219-36-0	97%	250mg	$5.00	2024-04-19
Aaron	AR004NN1-250mg	(3-Ethoxycarbonyl-4-fluorophenyl)boronic acid	874219-36-0	97%	250mg	$5.00
abcr	AB230807-1 g	3-(Ethoxycarbonyl)-4-fluorobenzeneboronic acid, 97%; .	874219-36-0	97%	1g	€84.90	2023-04-27
Alichem	A019063958-25g	3-Ethoxycarbonyl-4-fluorophenylboronic acid	874219-36-0	98%	25g	$183.77	2023-08-31
Ambeed	A151360-250mg	(3-Ethoxycarbonyl-4-fluorophenyl)boronic acid	874219-36-0	97%	250mg	$6.0
Apollo Scientific	PC5013-1g	3-(Ethoxycarbonyl)-4-fluorobenzeneboronic acid	874219-36-0	98%	1g	£84.00	2023-09-01
Chemenu	CM135345-5g	(3-Ethoxycarbonyl-4-fluorophenyl)boronic acid	874219-36-0	95+%	5g	$59	2021-08-05
eNovation Chemicals LLC	K38083-5g	3-Ethoxycarbonyl-4-fluorophenylboronic acid	874219-36-0	97%	5g	$580	2022-04-07
Fluorochem	078076-1g	3-Ethoxycarbonyl-4-fluorophenyl)boronic acid	874219-36-0	95%	1g	￡17.00	2022-03-01

(3-(Ethoxycarbonyl)-4-fluorophenyl)boronic acid Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:874219-36-0)

MR./MRS.:A LA DING

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Email:anhua.mao@aladdin-e.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:874219-36-0)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:874219-36-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:874219-36-0)(3-(Ethoxycarbonyl)-4-fluorophenyl)boronic acid

Purity:99%

Quantity:100g

Price($):304.0